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Compound of Interest

Compound Name: Arginylalanine

Cat. No.: B550907

An In-Depth Technical Guide to the Molecular Structure of Arginylalanine

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Arginylalanine (Arg-Ala) is a dipeptide composed of L-arginine and L-alanine, two
fundamental proteinogenic amino acids. As a naturally occurring metabolite, its structure and
properties are of significant interest in biochemistry, pharmacology, and drug development.[1]
The presence of the highly basic guanidinium group from arginine and the simple aliphatic side
chain from alanine imparts unique physicochemical characteristics to the molecule. This guide
provides a comprehensive overview of the molecular structure, chemical properties, potential
biological significance, and representative experimental protocols for the synthesis and
analysis of Arginylalanine.

Molecular Structure and Identification

Arginylalanine is formed through the creation of a peptide bond between the carboxyl group of
an L-arginine residue and the amino group of an L-alanine residue.

Logical Structure Diagram

The logical arrangement of Arginylalanine highlights the distinct amino acid residues and the
connecting peptide bond. The structure features a primary amine, a carboxylic acid, the peptide
linkage, and the characteristic guanidinium group on the arginine side chain.

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b550907?utm_src=pdf-interest
https://www.benchchem.com/product/b550907?utm_src=pdf-body
https://www.benchchem.com/product/b550907?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7020333
https://www.benchchem.com/product/b550907?utm_src=pdf-body
https://www.benchchem.com/product/b550907?utm_src=pdf-body
https://www.benchchem.com/product/b550907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Arginylalanine | CO9H19N503 | CID 7020333 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [What is the molecular structure of Arginylalanine?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550907#what-is-the-molecular-structure-of-
arginylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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